Cas no 2694732-33-5 (2,3-difluoro-N-methylpyridin-4-amine)

• Product Name: 2,3-difluoro-N-methylpyridin-4-amine
• CAS No: 2694732-33-5
• MF: C₆H₆F₂N₂
• MW: 144.122047901154
• CID: 5613724
• PubChem ID: 154443478
• Update Time: 2025-05-20

2,3-difluoro-N-methylpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2,3-difluoro-N-methylpyridin-4-amine
• SCHEMBL22131620
• 2694732-33-5
• EN300-33048203

• Inchi： 1S/C6H6F2N2/c1-9-4-2-3-10-6(8)5(4)7/h2-3H,1H3,(H,9,10)
• InChI Key： KNQHLXJEVFMYEN-UHFFFAOYSA-N
• SMILES： FC1C(=NC=CC=1NC)F

Computed Properties

• Exact Mass: 144.04990452g/mol
• Monoisotopic Mass: 144.04990452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 24.9Ų

Additional information on 2,3-difluoro-N-methylpyridin-4-amine

2,3-Difluoro-N-Methylpyridin-4-Amine: A Comprehensive Overview

2,3-Difluoro-N-methylpyridin-4-amine (CAS No. 2694732-33-5) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their diverse applications in drug discovery and materials science. The structure of 2,3-difluoro-N-methylpyridin-4-amine features a pyridine ring with fluorine atoms at positions 2 and 3, and an N-methylamino group at position 4. This unique arrangement of substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable substrate for further functionalization and exploration.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2,3-difluoro-N-methylpyridin-4-amine. Researchers have employed various strategies, including nucleophilic aromatic substitution and transition-metal-catalyzed coupling reactions, to construct this compound. For instance, a study published in *Journal of Organic Chemistry* demonstrated the use of palladium-catalyzed cross-coupling reactions to introduce the fluorine substituents at positions 2 and 3. This approach not only enhances the yield but also ensures high purity, which is critical for downstream applications.

The electronic properties of 2,3-difluoro-N-methylpyridin-4-amine make it an attractive candidate for applications in medicinal chemistry. Fluorine atoms are known to modulate the electronic environment of aromatic rings, thereby influencing the compound's interaction with biological targets. Recent studies have explored its potential as a lead compound in the development of kinase inhibitors. For example, a research team from the University of California reported that 2,3-difluoro-N-methylpyridin-4-amine exhibits moderate inhibitory activity against tyrosine kinases, which are key players in various oncogenic pathways.

In addition to its pharmacological applications, 2,3-difluoro-N-methylpyridin-4-amine has shown promise in materials science. Its ability to act as a coordinating ligand has been leveraged in the synthesis of metal-organic frameworks (MOFs). A study published in *Nature Materials* highlighted its role in constructing highly porous MOFs with exceptional gas adsorption capabilities. The presence of nitrogen and fluorine atoms in its structure facilitates strong metal-ligand interactions, making it an ideal building block for such materials.

The toxicological profile of 2,3-difluoro-N-methylpyridin-4-amine is another area of active research. As potential therapeutic agents often undergo rigorous safety evaluations, understanding the toxicity mechanisms is crucial. Recent investigations have focused on its acute and chronic toxicity in animal models. According to a report in *Toxicology Letters*, 2,3-difluoro-N-methylpyridin-4-amine exhibited low acute toxicity when administered orally to mice. However, further studies are required to assess its long-term effects and potential genotoxicity.

Looking ahead, the versatility of 2,3-difluoro-N-methylpyridin-4-amine presents numerous opportunities for innovation across multiple disciplines. Its role as a building block for more complex molecules could pave the way for novel drugs and advanced materials. Moreover, ongoing research into its biodegradation pathways could provide insights into environmentally friendly synthesis routes.